Cas no 62294-19-3 (1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl-)

• Product Name: 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl-
• CAS No: 62294-19-3
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 450457
• PubChem ID: 71387834
• Update Time: 2025-04-19

1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-phenyl-
• 4-nitro-3-(oxiran-2-ylmethoxy)-1-phenylpyrazole
• 4-Nitro-3-[(oxiran-2-yl)methoxy]-1-phenyl-1H-pyrazole
• DTXSID40809938
• 62294-19-3

• Inchi： 1S/C12H11N3O4/c16-15(17)11-6-14(9-4-2-1-3-5-9)13-12(11)19-8-10-7-18-10/h1-6,10H,7-8H2
• InChI Key： XUAWSXLDIFREHX-UHFFFAOYSA-N
• SMILES： O1CC1COC1C(=CN(C2C=CC=CC=2)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.07503
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 82.72